Cas no 1170528-42-3 (3-chloro-4-(pyridin-3-ylmethoxy)aniline dihydrochloride)

3-Chloro-4-(pyridin-3-ylmethoxy)aniline dihydrochloride is a chemically modified aniline derivative featuring a pyridinylmethoxy substituent at the 4-position and a chloro group at the 3-position of the aromatic ring. The dihydrochloride salt form enhances solubility and stability, making it suitable for synthetic and pharmaceutical applications. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of biologically active molecules, such as kinase inhibitors or receptor modulators. Its distinct substitution pattern allows for selective functionalization, enabling precise structural modifications. The high purity and well-defined composition ensure consistent performance in research and industrial processes.
3-chloro-4-(pyridin-3-ylmethoxy)aniline dihydrochloride structure
1170528-42-3 structure
Product Name:3-chloro-4-(pyridin-3-ylmethoxy)aniline dihydrochloride
CAS No:1170528-42-3
MF:C12H12Cl2N2O
MW:271.14248085022
CID:4574654
Update Time:2025-10-05

3-chloro-4-(pyridin-3-ylmethoxy)aniline dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-chloro-4-(pyridin-3-ylmethoxy)aniline dihydrochloride
    • Inchi: 1S/C12H11ClN2O.ClH/c13-11-6-10(14)3-4-12(11)16-8-9-2-1-5-15-7-9;/h1-7H,8,14H2;1H
    • InChI Key: JBGURWZRWSRHTA-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(N)=CC=1Cl)CC1=CN=CC=C1.Cl

Experimental Properties

  • Color/Form: NA
  • Melting Point: 268-270 °C

3-chloro-4-(pyridin-3-ylmethoxy)aniline dihydrochloride Security Information

3-chloro-4-(pyridin-3-ylmethoxy)aniline dihydrochloride Pricemore >>

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Additional information on 3-chloro-4-(pyridin-3-ylmethoxy)aniline dihydrochloride

Research Update on 3-Chloro-4-(pyridin-3-ylmethoxy)aniline Dihydrochloride (CAS: 1170528-42-3)

3-Chloro-4-(pyridin-3-ylmethoxy)aniline dihydrochloride (CAS: 1170528-42-3) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This aromatic amine derivative, characterized by its pyridine and chloro-substituted aniline structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other targeted therapies.

Structural analysis reveals that the compound's dihydrochloride salt form enhances its stability and solubility, making it particularly suitable for pharmaceutical formulations. The presence of both pyridine and aniline moieties provides multiple sites for further chemical modifications, allowing researchers to explore diverse structure-activity relationships. Current research efforts are investigating its potential as a building block for novel drug candidates targeting inflammatory diseases and certain cancer types.

In recent preclinical studies, derivatives synthesized from 3-chloro-4-(pyridin-3-ylmethoxy)aniline dihydrochloride have demonstrated notable inhibitory effects on specific protein kinases involved in cell proliferation pathways. Particularly promising results have been observed in assays measuring inhibition of JAK and Src family kinases, suggesting potential applications in autoimmune disorders and oncology. The compound's ability to modulate these signaling pathways while maintaining favorable pharmacokinetic properties has positioned it as a valuable scaffold for further drug development.

Analytical chemistry advancements have enabled more precise characterization of this compound's properties. Recent HPLC and mass spectrometry studies have provided detailed information about its purity profile and degradation pathways, which is crucial for quality control in pharmaceutical manufacturing. Additionally, novel synthetic routes have been developed to improve the yield and efficiency of production, addressing previous challenges in large-scale synthesis.

From a safety perspective, recent toxicological evaluations have established preliminary safety profiles for this compound and its derivatives. While showing generally favorable characteristics in acute toxicity studies, researchers emphasize the need for more comprehensive long-term toxicity assessments as development progresses. Current investigations are also exploring potential drug-drug interactions and metabolic pathways to better understand its pharmacological behavior.

The pharmaceutical industry has shown growing interest in 3-chloro-4-(pyridin-3-ylmethoxy)aniline dihydrochloride, with several patents filed in the past two years covering its novel applications and derivative compounds. This intellectual property activity reflects the compound's perceived value in drug discovery pipelines. Market analysts project increasing demand for this chemical entity as more research validates its therapeutic potential.

Looking forward, researchers anticipate that 3-chloro-4-(pyridin-3-ylmethoxy)aniline dihydrochloride will continue to be an important focus area in medicinal chemistry. Ongoing studies are exploring its incorporation into more complex molecular architectures, including PROTACs (proteolysis targeting chimeras) and other next-generation therapeutic modalities. The compound's versatility and demonstrated biological activity suggest it will remain relevant in pharmaceutical research for the foreseeable future.

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